Cas no 114260-18-3 (1H-Indole,2,3,3a,7a-tetrahydro-)

1H-Indole,2,3,3a,7a-tetrahydro- structure
114260-18-3 structure
Product Name:1H-Indole,2,3,3a,7a-tetrahydro-
CAS No:114260-18-3
MF:C8H13N
MW:123.195522069931
CID:106226
PubChem ID:53773620
Update Time:2025-04-18

1H-Indole,2,3,3a,7a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,2,3,3a,7a-tetrahydro-
    • 1H-Indole,2,3,3a,7a-tetrahydro-(9CI)
    • 114260-18-3
    • AKOS006359677
    • 2,3,3a,6,7,7a-hexahydro-1H-indole
    • Inchi: 1S/C8H13N/c1-2-4-8-7(3-1)5-6-9-8/h1,3,7-9H,2,4-6H2
    • InChI Key: VXGYCHXQBPKXBH-UHFFFAOYSA-N
    • SMILES: N1CCC2C=CCCC12

Computed Properties

  • Exact Mass: 121.08923
  • Monoisotopic Mass: 123.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen